(3aR,9bR)-tert-butyl 5-oxo-3,3a,4,5-tetrahydro-1H-pyrrolo[3,4-c]isoquinoline-2(9bH)-carboxylate

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: tert-butyl (3aR,9bR)-5-oxo-3,3a,4,9b-tetrahydro-1H-pyrrolo[3,4-c]isoquinoline-2-carboxylate
• InChI: InChI=1S/C16H20N2O3/c1-16(2,3)21-15(20)18-8-12-10-6-4-5-7-11(10)14(19)17-13(12)9-18/h4-7,12-13H,8-9H2,1-3H3,(H,17,19)/t12-,13-/m0/s1
• InChI Key: LJINFLYUSOVTHB-STQMWFEESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2[C@H](C1)NC(=O)C3=CC=CC=C23
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2C(C1)NC(=O)C3=CC=CC=C23

Description

This compound features a bicyclic pyrrolo-isoquinoline scaffold with a tert-butyl carbamate (Boc) protecting group and a 5-oxo moiety. The Boc group enhances solubility in organic solvents and stabilizes the molecule during synthetic processes, while the oxo group provides a site for hydrogen bonding or further chemical modifications. Its stereochemistry (3aR,9bR) is critical for chiral interactions in medicinal chemistry, particularly in alkaloid synthesis or as a pharmacophore in drug discovery . The isoquinoline core distinguishes it from simpler heterocycles, enabling π-π stacking and hydrophobic interactions in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

tert-Butyl 5-Benzyl-3-oxo-octahydropyrrolo[3,4-b]pyrrole-1-carboxylate (CAS: 2227206-12-2)

• Structural Differences: Replaces the isoquinoline ring with a pyrrolo[3,4-b]pyrrole system and introduces a benzyl substituent.
• Physicochemical Properties : Higher molecular weight (316.39 g/mol) due to the benzyl group, increasing lipophilicity (logP ~2.8 vs. ~2.2 for the target compound). This enhances membrane permeability but reduces aqueous solubility.
• Reactivity: The benzyl group offers sites for catalytic hydrogenation, unlike the target compound’s fused aromatic system. The absence of an isoquinoline nitrogen alters electronic properties, affecting binding to targets like kinases or GPCRs .

tert-Butyl 3,3a,4,5-tetrahydro-1H-pyrrolo[3,4-c]quinoline-2(9bH)-carboxylate (CAS: 1194375-23-9)

• Structural Differences: Quinoline replaces isoquinoline, shifting the nitrogen position. Lacks the 5-oxo group.
• Physicochemical Properties: Similar molecular weight (~300 g/mol) but reduced polarity due to the missing oxo group. Melting point data (unavailable for the target) suggests higher crystallinity in quinoline derivatives.
• Biological Implications: Quinoline’s nitrogen positioning may reduce affinity for enzymes targeting isoquinoline’s electronic profile, such as monoamine oxidases .

Pyrimidine Derivatives (e.g., 1-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(4-nitrophenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Structural Differences: Contains a pyrimidine-thioxo scaffold with nitro and cyano groups.
• Physicochemical Properties: Higher melting point (190.9°C) due to strong intermolecular forces (C=S and NO₂ groups). IR data (2188 cm⁻¹ for CN) highlights distinct vibrational modes compared to the target’s Boc and oxo functionalities.
• Reactivity : Nitro groups enable reduction to amines, while the thioxo moiety offers nucleophilic substitution sites—features absent in the target compound .

Methodological Considerations in Similarity Analysis

• Structural Similarity Metrics: Tanimoto coefficients (using fingerprinting) reveal <50% similarity between the target and quinoline/pyrrole analogs due to divergent ring systems.
• Biological Relevance: Despite structural differences, shared Boc groups may confer similar metabolic stability. However, the isoquinoline core in the target compound enhances π-stacking in CNS-targeting drugs compared to quinoline derivatives .
• Crystallographic Insights : SHELX-based refinements () highlight conformational variations: the tert-butyl group in the target compound induces steric hindrance, altering crystal packing vs. benzyl-substituted analogs .